Cas no 392302-66-8 (N-(5-{[(4-bromophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-(2,4-dichlorophenoxy)acetamide)

• Product Name: N-(5-{[(4-bromophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-(2,4-dichlorophenoxy)acetamide
• CAS No: 392302-66-8
• MF: C₁₇H₁₂BrCl₂N₃O₂S₂
• MW: 505.236078262329
• CID: 5759371
• PubChem ID: 4381756
• Update Time: 2025-05-23

N-(5-{[(4-bromophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-(2,4-dichlorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024577369
• F0417-1878
• Oprea1_328411
• N-(5-((4-bromobenzyl)thio)-1,3,4-thiadiazol-2-yl)-2-(2,4-dichlorophenoxy)acetamide
• N-(5-{[(4-bromophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-(2,4-dichlorophenoxy)acetamide
• N-[5-[(4-bromophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-2-(2,4-dichlorophenoxy)acetamide
• 392302-66-8
• Acetamide, N-[5-[[(4-bromophenyl)methyl]thio]-1,3,4-thiadiazol-2-yl]-2-(2,4-dichlorophenoxy)-

• Inchi： 1S/C17H12BrCl2N3O2S2/c18-11-3-1-10(2-4-11)9-26-17-23-22-16(27-17)21-15(24)8-25-14-6-5-12(19)7-13(14)20/h1-7H,8-9H2,(H,21,22,24)
• InChI Key： VVJFAHOXUQQWIA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CSC1=NN=C(NC(COC2C=CC(=CC=2Cl)Cl)=O)S1

Computed Properties

• Exact Mass: 502.89314g/mol
• Monoisotopic Mass: 502.89314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.72±0.1 g/cm3(Predicted)
• pka: 7.16±0.50(Predicted)

Additional information on N-(5-{[(4-bromophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-(2,4-dichlorophenoxy)acetamide

Comprehensive Overview of N-(5-{[(4-bromophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-(2,4-dichlorophenoxy)acetamide (CAS No. 392302-66-8)

N-(5-{[(4-bromophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-(2,4-dichlorophenoxy)acetamide (CAS No. 392302-66-8) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound belongs to the class of thiadiazole derivatives, which are known for their diverse biological activities and applications in drug discovery and crop protection. The unique structural features of this molecule, including the 4-bromophenyl and 2,4-dichlorophenoxy moieties, contribute to its potential as a bioactive agent.

The compound's molecular formula is C₁₇H₁₂BrCl₂N₃O₂S₂, and it has a molecular weight of approximately 517.23 g/mol. Its structure consists of a 1,3,4-thiadiazole core, which is substituted with a [(4-bromophenyl)methyl]sulfanyl group at the 5-position and a 2-(2,4-dichlorophenoxy)acetamide moiety at the 2-position. This intricate arrangement of functional groups makes it a subject of interest for researchers exploring novel therapeutic and agrochemical agents.

One of the key areas where N-(5-{[(4-bromophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-(2,4-dichlorophenoxy)acetamide has shown promise is in the development of antimicrobial agents. Recent studies have highlighted the potential of thiadiazole derivatives to combat resistant bacterial strains, a topic of immense relevance given the global rise in antibiotic resistance. Researchers are particularly interested in how the 4-bromophenyl and 2,4-dichlorophenoxy groups enhance the compound's ability to disrupt microbial cell membranes or inhibit essential enzymes.

In addition to its antimicrobial potential, this compound has also been investigated for its herbicidal activity. The 2,4-dichlorophenoxy moiety is a well-known functional group in agrochemicals, often associated with plant growth regulation and weed control. Farmers and agricultural scientists are increasingly searching for eco-friendly herbicides with targeted action, and N-(5-{[(4-bromophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-(2,4-dichlorophenoxy)acetamide could offer a sustainable alternative to traditional options.

The synthesis of N-(5-{[(4-bromophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-(2,4-dichlorophenoxy)acetamide typically involves multi-step organic reactions, including the formation of the 1,3,4-thiadiazole ring and subsequent functionalization with the 4-bromophenyl and 2,4-dichlorophenoxy groups. Chemists often optimize these reactions to improve yield and purity, as these factors are critical for both research and potential commercial applications.

From a commercial perspective, the demand for specialty chemicals like N-(5-{[(4-bromophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-(2,4-dichlorophenoxy)acetamide is on the rise. Pharmaceutical and agrochemical companies are actively seeking novel compounds that can address current challenges such as drug resistance and sustainable agriculture. This has led to increased interest in the CAS No. 392302-66-8 compound, with several suppliers now offering it for research purposes.

For researchers working with N-(5-{[(4-bromophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-(2,4-dichlorophenoxy)acetamide, proper handling and storage are essential. While not classified as hazardous under standard regulations, it should be stored in a cool, dry place away from direct sunlight. Appropriate personal protective equipment, including gloves and safety glasses, is recommended when handling this compound in laboratory settings.

The future prospects for N-(5-{[(4-bromophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-(2,4-dichlorophenoxy)acetamide appear promising. With ongoing research into its biological activities and potential applications, this compound may soon find its way into more advanced studies or even commercial products. Its unique combination of thiadiazole, bromophenyl, and dichlorophenoxy groups makes it a versatile candidate for various scientific and industrial applications.

In conclusion, N-(5-{[(4-bromophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-(2,4-dichlorophenoxy)acetamide (CAS No. 392302-66-8) represents an exciting area of research in both pharmaceutical and agricultural chemistry. Its structural complexity and potential biological activities make it a compound worth watching as scientific understanding of its properties and applications continues to grow.